Cas no 41064-50-0 (4-Chloro-2'-methylbenzophenone)

• Product Name: 4-Chloro-2'-methylbenzophenone
• CAS No: 41064-50-0
• MF: C₁₄H₁₁ClO
• MW: 230.689543008804
• CID: 3063736
• PubChem ID: 4491848
• Update Time: 2025-04-23

4-Chloro-2'-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)(2-methylphenyl)methanone
• G41295
• SCHEMBL12405804
• AKOS009339416
• 4-CHLORO-2'-METHYLBENZOPHENONE
• EN300-1732268
• Methanone, (4-chlorophenyl)(2-methylphenyl)-
• (4-chlorophenyl)-(2-methylphenyl)methanone
• CS-0236798
• 664-996-4
• MFCD00028790
• 41064-50-0
• DTXSID10403700
• 4-Chloro-2'-methylbenzophenone

• MDL： MFCD00028790
• Inchi： 1S/C14H11ClO/c1-10-4-2-3-5-13(10)14(16)11-6-8-12(15)9-7-11/h2-9H,1H3
• InChI Key： OUQFWKJOKONNMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 230.0498427Da
• Monoisotopic Mass: 230.0498427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-Chloro-2'-methylbenzophenone

Introduction to (4-chlorophenyl)(2-methylphenyl)methanone (CAS No. 41064-50-0)

(4-chlorophenyl)(2-methylphenyl)methanone, identified by its Chemical Abstracts Service (CAS) number 41064-50-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This review aims to provide a comprehensive overview of its chemical properties, synthesis methods, and emerging applications, particularly in the context of modern medicinal chemistry and drug development.

The molecular structure of (4-chlorophenyl)(2-methylphenyl)methanone consists of two aromatic rings connected by a carbonyl group, with specific substituents that contribute to its unique reactivity and potential biological activity. The presence of a chlorine atom at the 4-position of the phenyl ring and a methyl group at the 2-position of the second phenyl ring enhances its interaction with various biological targets, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of aryl ketones like (4-chlorophenyl)(2-methylphenyl)methanone. Studies have demonstrated that such compounds can exhibit diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The aromatic rings and the carbonyl group in its structure allow for multiple points of interaction with enzymes and receptors, which is crucial for developing drugs with high specificity and efficacy.

The synthesis of (4-chlorophenyl)(2-methylphenyl)methanone typically involves classical organic reactions such as Friedel-Crafts acylation or condensation reactions. Advanced synthetic methodologies have also been employed to optimize yield and purity, ensuring that the compound meets the stringent requirements for pharmaceutical applications. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce specific substituents with high precision.

One of the most compelling aspects of (4-chlorophenyl)(2-methylphenyl)methanone is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting various disease-related pathways. For example, derivatives of this compound have shown promise in inhibiting kinases involved in cancer progression, highlighting its potential as a lead compound for drug discovery.

The pharmacokinetic properties of (4-chlorophenyl)(2-methylphenyl)methanone are also subjects of intense investigation. Understanding how this compound is metabolized and distributed in the body is essential for optimizing its therapeutic index. Preclinical studies have begun to unravel these aspects, providing insights into potential dosing regimens and formulation strategies.

In conclusion, (4-chlorophenyl)(2-methylphenyl)methanone (CAS No. 41064-50-0) represents a fascinating molecule with broad applications in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. As our understanding of its properties continues to grow, so too will its potential contributions to addressing some of the most pressing challenges in modern medicine.